Cas no 89218-86-0 (5,6-Dichloro-2-(chloromethyl)-1H-benzimidazole;hydrochloride)

• Product Name: 5,6-Dichloro-2-(chloromethyl)-1H-benzimidazole;hydrochloride
• CAS No: 89218-86-0
• MF: C₈H₆Cl₄N₂
• MW: 271.958637714386
• CID: 608386
• Update Time: 2023-08-03

5,6-Dichloro-2-(chloromethyl)-1H-benzimidazole;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 5,6-dichloro-2-(chloromethyl)-, monohydrochloride
• 5,6-Dichloro-2-(chloromethyl)-1H-benzo[d]imidazole hydrochloride
• 5,6-Dichloro-2-(chloromethyl)-1H-benzimidazole;hydrochloride

• Inchi： 1S/C8H5Cl3N2.ClH/c9-3-8-12-6-1-4(10)5(11)2-7(6)13-8;/h1-2H,3H2,(H,12,13);1H
• InChI Key： BRBRWXMVNBBJAO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)NC(CCl)=N2)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Topological Polar Surface Area: 28.7